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Compound of Interest

Compound Name: Larazotide Acetate

Cat. No.: B608467

Welcome to the Technical Support Center for researchers, scientists, and drug development
professionals working with larazotide acetate. This resource provides troubleshooting guides
and frequently asked questions (FAQs) to address common issues encountered during
transepithelial electrical resistance (TEER) experiments.

Frequently Asked Questions (FAQs)

Q1: What is larazotide acetate and how does it affect TEER?

Larazotide acetate is a synthetic octapeptide that acts as a tight junction regulator.[1] It
functions by antagonizing zonulin, a protein that modulates the permeability of tight junctions in
the intestine.[2] By inhibiting zonulin, larazotide acetate prevents the disassembly of tight
junction complexes, which are crucial for maintaining high TEER values.[3][4] Inconsistent
TEER results in the presence of larazotide acetate can arise from various experimental factors
that influence either the cell monolayer integrity or the mechanism of action of the peptide.

Q2: What is the proposed signaling pathway for larazotide acetate's effect on tight junctions?

Larazotide acetate is thought to competitively inhibit the binding of zonulin to its receptor on
the surface of intestinal epithelial cells.[5] This action prevents the initiation of a signaling
cascade that would otherwise lead to the phosphorylation of tight junction proteins and the
reorganization of the actin cytoskeleton, ultimately causing a decrease in TEER.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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